2-Cyano-2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-{3-nitrophenyl}acetamide
2-Cyano-2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-{3-nitrophenyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
330998-62-4
VCID:
VC0400590
InChI:
InChI=1S/C20H18N4O3/c1-20(2)11-13-6-3-4-9-16(13)18(23-20)17(12-21)19(25)22-14-7-5-8-15(10-14)24(26)27/h3-10,23H,11H2,1-2H3,(H,22,25)/b18-17-
SMILES:
CC1(CC2=CC=CC=C2C(=C(C#N)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])N1)C
Molecular Formula:
C20H18N4O3
Molecular Weight:
362.4g/mol
2-Cyano-2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-{3-nitrophenyl}acetamide
CAS No.: 330998-62-4
Main Products
VCID: VC0400590
Molecular Formula: C20H18N4O3
Molecular Weight: 362.4g/mol
| CAS No. | 330998-62-4 |
|---|---|
| Product Name | 2-Cyano-2-(3,3-dimethyl-3,4-dihydro-1(2H)-isoquinolinylidene)-N-{3-nitrophenyl}acetamide |
| Molecular Formula | C20H18N4O3 |
| Molecular Weight | 362.4g/mol |
| IUPAC Name | (2Z)-2-cyano-2-(3,3-dimethyl-2,4-dihydroisoquinolin-1-ylidene)-N-(3-nitrophenyl)acetamide |
| Standard InChI | InChI=1S/C20H18N4O3/c1-20(2)11-13-6-3-4-9-16(13)18(23-20)17(12-21)19(25)22-14-7-5-8-15(10-14)24(26)27/h3-10,23H,11H2,1-2H3,(H,22,25)/b18-17- |
| Standard InChIKey | YIHUOIJCIKHABC-ZCXUNETKSA-N |
| Isomeric SMILES | CC1(CC2=CC=CC=C2/C(=C(\C#N)/C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])/N1)C |
| SMILES | CC1(CC2=CC=CC=C2C(=C(C#N)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])N1)C |
| Canonical SMILES | CC1(CC2=CC=CC=C2C(=C(C#N)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])N1)C |
| PubChem Compound | 1617378 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume